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Compound of Interest

Compound Name: Fluorine, compd. with graphite

CAS No.: 11113-63-6

Cat. No.: B086590 Get Quote

CRITICAL SAFETY ALERT
STOP AND READ: While Graphite Fluoride is chemically stable under ambient conditions, it is

a latent source of Hydrogen Fluoride (HF) and toxic fluorocarbons upon thermal decomposition

or reaction with strong reducing agents.

DO NOT mix with alkali metals (Li, Na, K) or strong reducing agents—risk of violent

explosion.

DO NOT incinerate in standard lab ovens.

ALWAYS assume the presence of trace HF in aged or moisture-exposed samples.

Material Profile & Risk Assessment
Graphite Fluoride (CAS: 51311-17-2) is not merely "dirty carbon."[1][2][3][4] It is a

stoichiometric compound (

) where fluorine atoms are covalently bonded to the carbon lattice. Its disposal requires a
distinct protocol from standard graphite due to its oxidizing potential and decomposition
byproducts.

Chemical Identity
Synonyms: Carbon Monofluoride, Fluorographite, Poly(carbon monofluoride).
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Physical State: Grey to white solid powder; hydrophobic.

Stability: Generally inert to acids/bases at room temperature.

RCRA Status: Often Characteristic Waste (Oxidizer D001) or Reactive (D003) depending on

stoichiometry (

value) and particle size.

The "Silent" Hazard Mechanism
Unlike standard graphite,

is thermodynamically unstable relative to

and Carbon. The danger lies in its decomposition pathway. If subjected to heat (>400°C) or
strong reduction, the lattice collapses.

Key Hazard Pathway:

Thermal Shock: Releases perfluorocarbons (

,

) which are potent asphyxiants and greenhouse gases.

Hydrolysis: In the presence of moisture and heat, C-F bonds cleave to release Hydrogen

Fluoride (HF), a bone-seeking systemic poison.

Disposal Decision Logic (Visualized)
The following workflow dictates your disposal path based on the physical state of the waste.
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Figure 1: Decision logic for segregating Graphite Fluoride waste streams. Note the critical

separation of flammable solvents.

Step-by-Step Disposal Protocols
Protocol A: Dry Solid Waste (Primary Method)
Use this for pure powder, contaminated weighing boats, and filter cakes.

Container Selection: Use High-Density Polyethylene (HDPE) wide-mouth jars.

Why? Glass containers can be etched by trace HF evolution over time; metal containers

may corrode or catalyze decomposition.

Stabilization: Ensure the material is at room temperature.

Prohibited: Do not mix with "Spill Dry" absorbents containing alkali metals or strong

reducers. Vermiculite or sand are safe, inert bulking agents.

Packaging:

Place waste in the primary HDPE container.

Seal tightly.[1][2][3][5][6]

Place the primary container inside a secondary clear plastic bag (double containment).

Labeling:

Chemical Name: Graphite Fluoride (Carbon Monofluoride).[2][4]

Hazards: Oxidizer, Irritant.

Warning: "Potential HF Evolution - DO NOT INCINERATE."

Protocol B: Liquid Suspensions (Slurries)
Common in battery electrode manufacturing or lubrication research.
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Solvent Identification:

If Aqueous: Filter the solid out using a PTFE membrane. Dispose of the filtrate as aqueous

waste. Treat the solid residue via Protocol A.

If Organic (NMP, Ethanol, etc.): Do not evaporate flammable solvents if the heating

method exceeds 100°C.

Segregation:

Collect the slurry in a compatible waste container (HDPE or fluorinated plastic).

Crucial: Label the waste stream as a Mixed Hazard: "Flammable Liquid + Oxidizing Solid."

Reasoning: If the solvent burns, the graphite fluoride will decompose, releasing toxic

fluoride gas into the fire.

Professional Disposal & Waste Codes
You cannot destroy this material in a standard laboratory setting. It must be transferred to a

licensed hazardous waste facility.

Parameter Specification

EPA RCRA Code
D001 (Oxidizer) is most common. Check SDS

for D003 (Reactive) if high F-content.

DOT Shipping Name
Solids containing flammable liquid, n.o.s. OR

Oxidizing solid, n.o.s. (depending on mixture).

Destruction Method
High-Temperature Incineration with alkaline

scrubbing.

Incineration Req.

Combustion temp > 1000°C is required to fully

mineralize the fluorocarbons. Flue gas must be

scrubbed with Calcium Oxide (CaO) to capture

HF.
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Emergency Response: The "HF" Factor
Although Graphite Fluoride is a solid, accidents involving fire or moisture can generate

Hydrofluoric Acid.
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Figure 2: Thermal decomposition pathways leading to HF and Carbonyl Fluoride formation.

First Aid Protocol
Skin Contact: Brush off dry powder immediately. If wet/slurry, wash with copious water.[1][6]

Calcium Gluconate: If exposure to decomposition fumes or hydrolyzed material occurs, apply

Calcium Gluconate gel (2.5%) to the skin immediately.

Note: Standard labs handling fluorinated materials should keep this antidote in the first aid

kit.

Inhalation: Move to fresh air. Decomposition fumes can cause Polymer Fume Fever or

chemical pneumonitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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